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Compound of Interest

Compound Name:
2-Oxothiazolidine-4-carboxylic

acid

Cat. No.: B017855 Get Quote

An In-depth Technical Guide to 2-
Oxothiazolidine-4-carboxylic Acid
For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the chemical and physical properties,

biological activity, and experimental methodologies related to 2-Oxothiazolidine-4-carboxylic
acid (OTC), a compound of significant interest for its therapeutic potential.

Core Chemical and Physical Properties
2-Oxothiazolidine-4-carboxylic acid, also known as Procysteine, is a heterocyclic compound

that serves as a prodrug of L-cysteine.[1] Its structure protects the sulfhydryl group from

oxidation, allowing for efficient transport into cells.[1]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 2-Oxothiazolidine-4-
carboxylic acid.
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Property Value Source(s)

Molecular Formula C4H5NO3S [2][3]

Molecular Weight 147.15 g/mol [2][3]

Appearance
White to off-white crystalline

powder/solid
[3][4]

Melting Point 171-173 °C [3][4]

Solubility Soluble in water [3][4]

Density 1.582 g/cm³ (Predicted) [4]

pKa 3.15 [3]

Specific Rotation -64° (c=1, H2O) [4]

XLogP3 -0.1 [2]

Biological Activity and Signaling Pathways
The primary mechanism of action of OTC is to deliver cysteine, the rate-limiting amino acid for

the synthesis of glutathione (GSH), which is a crucial endogenous antioxidant.[1] By increasing

intracellular GSH levels, OTC enhances the cellular antioxidant defense system, protecting

cells from oxidative damage.[1][5]

Conversion to Cysteine and Glutathione Synthesis
Once inside the cell, OTC is metabolized by the enzyme 5-oxoprolinase to L-cysteine, which

then becomes available for glutathione synthesis.[1][6] This process is fundamental to its

antioxidant effects.
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2-Oxothiazolidine-4-carboxylic acid
(OTC)

L-Cysteine

Hydrolysis

Glutathione (GSH)

5-Oxoprolinase

Glutamate + Glycine
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Cellular Environment

OTC

↑ Glutathione (GSH) ↓ Vascular Calcification

Inhibits

↓ VEGF Expression

Reduces

↓ Reactive Oxygen Species (ROS)

Neutralizes

NF-κB Activation

Inhibits Inhibition of

↓ Inflammatory Cytokines
(IL-6, Ccl2)

Promotes
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Analysis Techniques

1. Cell Culture
(e.g., VSMCs, RPE cells)

2. Treatment
- Control

- Stressor (e.g., TNF-α, High Ca/P)
- Stressor + OTC (various conc.)

3. Incubation
(e.g., 24-72 hours)

4. Sample Collection
- Cell Lysates

- Conditioned Media

5. Downstream Analysis

GSH/GSSG Assay
Western Blot

(e.g., NF-κB, SM22α)
qPCR

(e.g., IL-6, Ccl2 mRNA)
ELISA

(e.g., IL-6, VEGF protein)
Calcification Assay

(e.g., Alizarin Red S)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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